Cas no 147993-26-8 (1,3,4-Oxadiazole, 2-butyl-5-phenyl-)

• Product Name: 1,3,4-Oxadiazole, 2-butyl-5-phenyl-
• CAS No: 147993-26-8
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1319851
• Update Time: 2024-08-18

1,3,4-Oxadiazole, 2-butyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-butyl-5-phenyl-

• Inchi： 1S/C12H14N2O/c1-2-3-9-11-13-14-12(15-11)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• InChI Key： TUNZZQHAOUISPF-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=NN=C1CCCC

Computed Properties

• Exact Mass: 202.11072

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Melting Point: 70-72 °C(Solv: ethanol (64-17-5))
• Boiling Point: 323.5±25.0 °C(Predicted)
• PSA: 38.92
• pka: -3.92±0.44(Predicted)